N-(2-(2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl)-2-oxoethyl)-3,4-dimethylbenzamide

• IUPAC Name: N-[2-[2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl]-2-oxoethyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C15H17N7O4/c1-8-3-4-10(5-9(8)2)15(24)17-6-11(23)20-21-14-12(22(25)26)13(16)18-7-19-14/h3-5,7H,6H2,1-2H3,(H,17,24)(H,20,23)(H3,16,18,19,21)
• InChI Key: ANECHBGHLAAKIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC(=O)NNC2=NC=NC(=C2[N+](=O)[O-])N)C
• Molecular Formula: C15H17N7O4
• Molecular Weight: 359.34 g/mol
• CAS No.: 450346-14-2

Description

N-(2-(2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl)-2-oxoethyl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C15H17N7O4 and its molecular weight is 359.346. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Co-Crystal Formation and Structural Analysis

A significant application of N-(2-(2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl)-2-oxoethyl)-3,4-dimethylbenzamide is in the formation of co-crystals, particularly in the pharmaceutical industry. Studies by Vangala et al. (2013) have shown that such compounds can form molecular complexes with various bases and solvents, demonstrating their potential in creating new solid forms of active pharmaceutical ingredients (Vangala, Chow, & Tan, 2013).

Novel Heterocyclic Compound Synthesis

Research by Brown and Kershaw (1972) indicates that compounds similar to this compound are valuable in synthesizing new heterocyclic compounds. These synthesized compounds can have various applications, including potential medicinal properties (Brown & Kershaw, 1972).

Anti-Cancer Properties and Drug Synthesis

Palmer et al. (1995) have conducted studies on related compounds, highlighting their application in developing novel hypoxia-selective cytotoxins for cancer therapy. These studies indicate the potential of such compounds in targeted cancer treatment (Palmer, van Zijl, Denny, & Wilson, 1995).

Biochemical Studies and Drug Interactions

Further, research like that of Mousa et al. (2015) has explored the ability of these compounds to bind and interact with nucleic acids, which is critical in understanding their biochemical behavior and potential therapeutic applications (Mousa, Bayoumi, Korraa, Assy, & El-Kalyoubi, 2015).